5,6,7-trimethyl-2-[3-(1H-pyrrol-1-yl)-2-thienyl]pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 5,6,7-trimethyl-2-(3-pyrrol-1-ylthiophen-2-yl)pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C17H16N4S/c1-11-12(2)18-16-10-14(19-21(16)13(11)3)17-15(6-9-22-17)20-7-4-5-8-20/h4-10H,1-3H3
• InChI Key: XNVVFUCGFZVYPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=CC(=N2)C3=C(C=CS3)N4C=CC=C4)N=C1C)C
• Molecular Formula: C17H16N4S
• Molecular Weight: 308.4 g/mol

Description

Synthesis Analysis

While the exact synthesis of “5,6,7-trimethyl-2-[3-(1H-pyrrol-1-yl)-2-thienyl]pyrazolo[1,5-a]pyrimidine” is not found, there are related compounds that have been synthesized. For instance, a green synthetic protocol has been developed for accessing novel 1H-pyrrole (furan, thiophene)-conjugated 1,4,6,7,8,9-hexahydro-5H-pyrazolo[3,4-b]quinolin-5-one derivatives. This synthesis involves a one-pot three-component reaction of 3-methyl-1-phenyl-1H-pyrazol-5-amine, cyclohexane-1,3-dione (or 5,5-dimethyl­cyclo­hexane-1,3-dione), and 1H-pyrrole-2-carbaldehyde (furan-2-carbaldehyde or thiophene-2-carbaldehyde) using [BMIM]OH as an ionic liquid medium.

Scientific Research Applications

Antimicrobial Activity

. They could potentially be used in the development of new antimicrobial drugs.

Anti-inflammatory Activity

. This suggests that the compound could be explored for its potential use in anti-inflammatory medications.

Antiviral Activity

. They could be used in the research and development of new antiviral drugs.

Antifungal Activity

.

Antioxidant Activity

.

Antitumor Activity

. This suggests potential applications in cancer research and treatment.

Kinase Inhibitory Activity

. Kinase inhibitors are important in the treatment of cancer and inflammatory diseases.

Drug Discovery Research

. It could be used as a starting point for the development of new drugs with various therapeutic applications.

Mechanism of Action

Target of Action

Compounds with similar pyrrolopyrazine scaffold have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .

Mode of Action

Pyrrolopyrazine derivatives have shown a wide range of biological activities . The compound might interact with its targets, leading to changes in cellular processes.

Biochemical Pathways

Based on the biological activities of similar compounds, it can be inferred that the compound might affect multiple pathways related to inflammation, viral replication, fungal growth, oxidation, tumor growth, and kinase activity .

Result of Action

Based on the biological activities of similar compounds, it can be inferred that the compound might have antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory effects .